5-chloro-N-(1-cyanocyclobutyl)-N-cyclopropyl-2-fluorobenzamide

• IUPAC Name: 5-chloro-N-(1-cyanocyclobutyl)-N-cyclopropyl-2-fluorobenzamide
• InChI: InChI=1S/C15H14ClFN2O/c16-10-2-5-13(17)12(8-10)14(20)19(11-3-4-11)15(9-18)6-1-7-15/h2,5,8,11H,1,3-4,6-7H2
• InChI Key: ZQGZXMSQHRIKDY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(C#N)N(C2CC2)C(=O)C3=C(C=CC(=C3)Cl)F
• Molecular Formula: C15H14ClFN2O
• Molecular Weight: 292.73 g/mol

Description

5-chloro-N-(1-cyanocyclobutyl)-N-cyclopropyl-2-fluorobenzamide, also known as BMS-986177, is a small molecule drug that belongs to the class of selective androgen receptor modulators (SARMs). It was developed by Bristol-Myers Squibb for the treatment of various conditions such as muscle wasting, osteoporosis, and androgen deficiency.

Mechanism of Action

5-chloro-N-(1-cyanocyclobutyl)-N-cyclopropyl-2-fluorobenzamide selectively binds to androgen receptors in muscle and bone tissue, leading to an increase in muscle mass and bone density. Unlike traditional anabolic steroids, it does not bind to androgen receptors in other tissues such as the prostate gland, which reduces the risk of adverse side effects.
Biochemical and physiological effects:
Studies have shown that 5-chloro-N-(1-cyanocyclobutyl)-N-cyclopropyl-2-fluorobenzamide increases muscle mass and bone density in animal models. It has also been found to improve physical performance and reduce fat mass. In addition, it has been shown to have a positive effect on bone turnover markers, indicating an increase in bone formation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-chloro-N-(1-cyanocyclobutyl)-N-cyclopropyl-2-fluorobenzamide is its tissue-selective anabolic effects, which reduces the risk of adverse side effects. It is also orally bioavailable, making it easy to administer in lab experiments. However, its long-term safety and efficacy have not yet been fully established, and further studies are needed to determine its potential as a therapeutic agent.

Future Directions

There are several potential future directions for the development of 5-chloro-N-(1-cyanocyclobutyl)-N-cyclopropyl-2-fluorobenzamide. One area of interest is its potential use in the treatment of age-related muscle loss and frailty. It may also have applications in the treatment of bone disorders such as osteoporosis and bone metastases. Further studies are needed to determine its safety and efficacy in these areas. Additionally, there is a need for the development of more selective and tissue-specific SARMs to reduce the risk of adverse side effects.

Synthesis Methods

The synthesis of 5-chloro-N-(1-cyanocyclobutyl)-N-cyclopropyl-2-fluorobenzamide involves several steps. The first step is the preparation of 5-chloro-2-fluorobenzoic acid, which is then converted into the corresponding acid chloride. The acid chloride is then reacted with N-cyclopropyl-1-cyanocyclobutane in the presence of a base to give the desired product.

Scientific Research Applications

5-chloro-N-(1-cyanocyclobutyl)-N-cyclopropyl-2-fluorobenzamide has been extensively studied for its potential therapeutic applications. It has been found to have a high affinity for androgen receptors and exhibits tissue-selective anabolic effects. This makes it a promising candidate for the treatment of conditions such as muscle wasting and osteoporosis.